Cas no 1261913-62-5 (2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid)
1261913-62-5 structure
Product Name:2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid
CAS No:1261913-62-5
MF:C14H8ClFO4
MW:294.662326812744
MDL:MFCD18322349
CID:2622215
PubChem ID:53228180
Update Time:2025-04-21
2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- MFCD18322349
- 2-(3-CARBOXY-4-CHLOROPHENYL)-6-FLUOROBENZOIC ACID
- 4'-Chloro-3-fluoro[1,1'-biphenyl]-2,3'-dicarboxylic acid
- 1261913-62-5
- DTXSID80691713
- 2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid, 95%
- 2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid
-
- MDL: MFCD18322349
- Inchi: 1S/C14H8ClFO4/c15-10-5-4-7(6-9(10)13(17)18)8-2-1-3-11(16)12(8)14(19)20/h1-6H,(H,17,18)(H,19,20)
- InChI Key: FPSZXFFDXHPBGD-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(=O)O)C1C=CC=C(C=1C(=O)O)F
Computed Properties
- Exact Mass: 294.01
- Monoisotopic Mass: 294.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6A^2
- XLogP3: 3.3
2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329625-5 g |
2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid, 95%; . |
1261913-62-5 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329625-5g |
2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid, 95%; . |
1261913-62-5 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
1261913-62-5 (2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid) Related Products
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- 1261932-26-6(2-(3-Chloro-4-methylphenyl)-6-fluorobenzoic acid)
- 1261933-55-4(2-(4-chloro-3-methylphenyl)-6-fluorobenzoic Acid)
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